3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazole 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazole
Brand Name: Vulcanchem
CAS No.: 1314136-00-9
VCID: VC2855138
InChI: InChI=1S/C14H18BNO3/c1-9-11-8-10(6-7-12(11)17-16-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)ON=C3C
Molecular Formula: C14H18BNO3
Molecular Weight: 259.11 g/mol

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazole

CAS No.: 1314136-00-9

Cat. No.: VC2855138

Molecular Formula: C14H18BNO3

Molecular Weight: 259.11 g/mol

* For research use only. Not for human or veterinary use.

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazole - 1314136-00-9

Specification

CAS No. 1314136-00-9
Molecular Formula C14H18BNO3
Molecular Weight 259.11 g/mol
IUPAC Name 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-benzoxazole
Standard InChI InChI=1S/C14H18BNO3/c1-9-11-8-10(6-7-12(11)17-16-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
Standard InChI Key QZLSTLWXXSDMQD-UHFFFAOYSA-N
SMILES B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)ON=C3C
Canonical SMILES B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)ON=C3C

Introduction

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazole is a complex organic compound with a molecular formula of C14H18BNO3 and a molecular weight of 259.11 g/mol . It is a derivative of benzo[d]isoxazole, modified with a boronic acid pinacol ester group, which is commonly used in organic synthesis, particularly in cross-coupling reactions like the Suzuki-Miyaura reaction.

Synonyms and Identifiers

  • CAS Number: 1314136-00-9

  • PubChem CID: 71108094

  • InChI: InChI=1S/C14H18BNO3/c1-9-11-8-10(6-7-12(11)17-16-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3

  • InChIKey: QZLSTLWXXSDMQD-UHFFFAOYSA-N

  • SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)ON=C3C

Applications and Uses

This compound is primarily used as an intermediate in organic synthesis. The boronic acid pinacol ester group makes it suitable for cross-coupling reactions, which are essential in forming carbon-carbon bonds in complex molecules. These reactions are widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science applications.

Safety and Handling

While specific safety data for this compound may be limited, boronic acid derivatives generally require careful handling due to potential toxicity and reactivity. It is advisable to follow standard laboratory safety protocols, including wearing protective gear and working in a well-ventilated area.

Research Findings and Future Directions

Research on compounds like 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzo[D]isoxazole often focuses on their synthetic utility and potential applications in drug discovery or materials science. Future studies may explore new synthetic methodologies or applications in emerging fields such as biotechnology or nanotechnology.

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